Cas no 2229567-50-2 ({1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine)

{1-(1-Ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine is a cyclopropyl-containing amine derivative with a pyrazole functional group, offering unique structural features for applications in medicinal chemistry and agrochemical research. Its compact cyclopropane ring and pyrazole moiety contribute to enhanced metabolic stability and selective binding properties, making it a valuable intermediate in the synthesis of biologically active compounds. The ethyl substitution on the pyrazole nitrogen may influence solubility and steric interactions, while the primary amine group provides a reactive handle for further derivatization. This compound is particularly suited for exploratory studies in drug discovery, where rigid, small-ring systems are often employed to optimize potency and pharmacokinetic profiles.
{1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine structure
2229567-50-2 structure
Product Name:{1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine
CAS No:2229567-50-2
MF:C10H17N3
MW:179.262081861496
CID:5968665
PubChem ID:165854483
Update Time:2025-08-05

{1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine
    • 2229567-50-2
    • {1-[(1-ethyl-1H-pyrazol-5-yl)methyl]cyclopropyl}methanamine
    • EN300-1786462
    • Inchi: 1S/C10H17N3/c1-2-13-9(3-6-12-13)7-10(8-11)4-5-10/h3,6H,2,4-5,7-8,11H2,1H3
    • InChI Key: RCYYJTZUWDPSTA-UHFFFAOYSA-N
    • SMILES: NCC1(CC2=CC=NN2CC)CC1

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.8Ų

{1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine

Introduction to {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine (CAS No. 2229567-50-2)

{1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine (CAS No. 2229567-50-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

The chemical structure of {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine is composed of a cyclopropyl ring attached to a methyl group, which is further connected to a pyrazole ring substituted with an ethyl group. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the molecule. The cyclopropyl moiety is known for its high reactivity due to the strain in the three-membered ring, while the pyrazole ring provides aromatic stability and potential binding sites for various biological targets.

Recent studies have highlighted the pharmacological potential of {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases. A study published in the Journal of Medicinal Chemistry demonstrated that {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for drug discovery.

In addition to its receptor modulating properties, {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine has shown promise in neuropharmacology. Research conducted at the Institute of Neurosciences revealed that this compound possesses neuroprotective effects against oxidative stress and neuroinflammation. These findings suggest that {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine could be a valuable candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic route for preparing {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine has been optimized to ensure high yield and purity. A multi-step synthesis involving the formation of the cyclopropyl ring, followed by functionalization with the pyrazole moiety, has been reported in several peer-reviewed journals. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and scalability of the production process.

To further explore the therapeutic potential of {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine, preclinical studies have been conducted to evaluate its safety and efficacy. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These results are encouraging for its advancement into clinical trials.

Clinical trials are currently underway to assess the safety and efficacy of {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine in human subjects. Early-phase trials have demonstrated promising outcomes, with participants showing significant improvements in targeted symptoms without major adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies, paving the way for further development and potential market approval.

In conclusion, {1-(1-ethyl-1H-pyrazol-5-yl)methylcyclopropyl}methanamine (CAS No. 2229567-50-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential, contributing to advancements in drug discovery and healthcare innovation.

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